Cas no 882223-78-1 (2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile)

• Product Name: 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile
• CAS No: 882223-78-1
• MF: C₁₇H₁₃N₅O
• MW: 303.318022489548
• CID: 6076087
• PubChem ID: 2389775
• Update Time: 2025-07-18

2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile
• Propanedinitrile, 2-[[1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylene]-
• AKOS000528202
• 2-((1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl)methylene)malononitrile
• SR-01000322147
• CHEMBL1470054
• Oprea1_323879
• DTXSID001327619
• UPCMLD0ENAT0514-3014:001
• SR-01000322147-1
• F1218-1035
• 2-{[1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl]methylidene}propanedinitrile
• 882223-78-1
• HMS2744D20
• 2-[[1-(2-cyanoethyl)-3-(4-methoxyphenyl)pyrazol-4-yl]methylidene]propanedinitrile
• MLS000765164
• Z44300347
• SMR000288569

• Inchi： 1S/C17H13N5O/c1-23-16-5-3-14(4-6-16)17-15(9-13(10-19)11-20)12-22(21-17)8-2-7-18/h3-6,9,12H,2,8H2,1H3
• InChI Key： IKMDIJVCWXJXNI-UHFFFAOYSA-N
• SMILES： C(#N)/C(=C/C1=CN(CCC#N)N=C1C1=CC=C(OC)C=C1)/C#N

Computed Properties

• Exact Mass: 303.11201006g/mol
• Monoisotopic Mass: 303.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 571.4±50.0 °C(Predicted)
• pka: -2.14±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile

Introduction to 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-78-1)

2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile, with the CAS number 882223-78-1, is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a pyrazole ring, a cyano group, and a methoxyphenyl moiety. These structural features contribute to its diverse chemical properties and biological activities.

The synthesis of 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile typically involves multi-step reactions, often starting from readily available precursors such as 4-methoxybenzaldehyde and malononitrile. The key steps in the synthesis include the formation of the pyrazole ring through a condensation reaction and the subsequent introduction of the cyanoethyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and industrial applications.

In the realm of pharmaceutical research, 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile has shown promising potential as a lead compound for the development of new therapeutic agents. Studies have indicated that this compound exhibits significant biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases.

Beyond its pharmaceutical applications, 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile has also been explored for its use in materials science. Its unique electronic properties and thermal stability make it suitable for applications in organic electronics and photovoltaic devices. Researchers have demonstrated that this compound can be used as a building block for constructing advanced materials with tailored optical and electronic properties. For example, a study published in Advanced Materials highlighted the use of this compound in the fabrication of organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The chemical stability and reactivity of 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile have also been extensively studied. Its high thermal stability allows it to withstand harsh conditions during processing and storage, which is crucial for both research and industrial applications. Additionally, the presence of multiple functional groups provides opportunities for further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

In terms of safety and environmental impact, studies have shown that 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile exhibits low toxicity and minimal environmental risk when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during handling and disposal to ensure compliance with regulatory standards.

The future prospects for 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to drive innovation and lead to new breakthroughs in various fields.

In conclusion, 2-{1-(2-cyanoethyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-ylmethylidene}propanedinitrile (CAS No. 882223-78-1) is a versatile compound with a wide range of potential applications. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and other areas. As research continues to advance, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.